Cas no 14938-53-5 (1-Naphthaleneaceticacid, a-[3-(dimethylamino)propyl]-a-(1-methylethyl)-, cyclohexylester)

• Product name: 1-Naphthaleneaceticacid, a-[3-(dimethylamino)propyl]-a-(1-methylethyl)-, cyclohexylester
• CAS No: 14938-53-5
• MF: C₂₆H₃₇NO₂
• MW: 395.57748
• CID: 181572
• PubChem ID: 26977

1-Naphthaleneaceticacid, a-[3-(dimethylamino)propyl]-a-(1-methylethyl)-, cyclohexylester Chemical and Physical Properties

Names and Identifiers

• 1-Naphthaleneaceticacid, a-[3-(dimethylamino)propyl]-a-(1-methylethyl)-, cyclohexylester
• cyclohexyl 5-(dimethylamino)-2-naphthalen-1-yl-2-propan-2-ylpentanoate
• α-[3-(Dimethylamino)propyl]-α-isopropyl-1-naphthaleneacetic acid cyclohexyl ester
• Cyclohexyl 5-(dimethylamino)-2-(naphthalen-1-yl)-2-(propan-2-yl)pentanoate
• DTXSID70933634
• BRN 2780936
• 1-Naphthaleneacetic acid, alpha-(3-(dimethylamino)propyl)-alpha-isopropyl-, cyclohexyl ester
• 14938-53-5
• alpha-[3-(Dimethylamino)propyl]-alpha-isopropyl-1-naphthaleneacetic acid cyclohexyl ester
• alpha-(3-(Dimethylamino)propyl)-alpha-isopropyl-1-naphthaleneacetic acid cyclohexyl ester

• Inchi： InChI=1S/C26H37NO2/c1-20(2)26(18-11-19-27(3)4,25(28)29-22-14-6-5-7-15-22)24-17-10-13-21-12-8-9-16-23(21)24/h8-10,12-13,16-17,20,22H,5-7,11,14-15,18-19H2,1-4H3
• InChI Key： AEVGXZZTAMVZAL-UHFFFAOYSA-N
• SMILES： CN(CCCC(C1=CC=CC2=CC=CC=C12)(C(C)C)C(OC1CCCCC1)=O)C

Computed Properties

• Exact Mass: 395.28261
• Monoisotopic Mass: 395.282429
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 29.5

Experimental Properties

• Density: 1.04
• Boiling Point: 513.9°Cat760mmHg
• Flash Point: 140.9°C
• Refractive Index: 1.56
• PSA: 29.54